Cas no 21462-09-9 (Bicyclo[2.2.1]heptane-2,5-diol)

• Product Name: Bicyclo[2.2.1]heptane-2,5-diol
• CAS No: 21462-09-9
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 911824
• PubChem ID: 110726
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptane-2,5-diol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2,5-diol
• (1R*,2S*,4R*,5S*)-bicyclo[2.2.1]heptane-2,5-diol
• (rac)-(exo,exo)-bicyclo[2.2.1]heptane-2,5-diol
• 2,5-Norbornanediol
• AC1L386W
• AC1Q79SC
• AGN-PC-008CZZ
• Bicyclo(2.2.1)heptane-2,5-diol
• norbornane-2,5-diol
• NSC280855
• SureCN820453
• 5888-36-8
• 21462-09-9
• NSC-280855
• SY224500
• DTXSID80276089
• DTXSID90884194
• MFCD00101766
• A923835
• SCHEMBL820453

• Inchi： 1S/C7H12O2/c8-6-2-4-1-5(6)3-7(4)9/h4-9H,1-3H2
• InChI Key： YHUQPGPXJUVMNN-UHFFFAOYSA-N
• SMILES： OC1CC2C(CC1C2)O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46
• LogP: 0.13810